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Compound of Interest

Compound Name: 1,4-Anhydro-d-mannitol

CAS No.: 34828-64-3

Cat. No.: B1279067

Get Quote

Subtitle: Structural Architecture, Regioselective Functionalization, and Pharmaceutical

Applications

Executive Summary
While 1,4:3,6-dianhydro-D-mannitol (Isomannide) is widely recognized for its rigid,

-symmetric bicyclic core, its precursor 1,4-Anhydro-D-mannitol (1,4-ADM) offers a superior,
yet underutilized, advantage: broken symmetry with differentiated hydroxyl reactivity.

1,4-ADM retains a flexible tetrahydrofuran (THF) core with a unique "head-and-tail"

architecture. It possesses four hydroxyl groups situated in two distinct steric environments: two

directly on the rigid THF ring (C2, C3) and two on the flexible exocyclic ethyl side chain (C5,

C6). This structural asymmetry allows for precise regioselective functionalization, making it a

premier scaffold for next-generation nucleoside analogues, heteroleptic chiral ligands, and bio-

based amphiphiles.
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Structural Analysis
Unlike D-mannitol (linear,

symmetric) or Isomannide (bicyclic,

symmetric), 1,4-ADM is asymmetric (

).

Core Scaffold: Tetrahydrofuran (THF) ring formed by dehydration between C1 and C4.

Stereochemistry: Retains the D-manno configuration ((2R, 3R, 4R)-2-[(1R)-1,2-

dihydroxyethyl]tetrahydrofuran-3,4-diol).

Reactivity Zones:

Zone A (Ring Hydroxyls): Secondary alcohols at C2 and C3. Sterically constrained and

electronically influenced by the ring oxygen.

Zone B (Tail Hydroxyls): A vicinal diol at C5 and C6 (one primary, one secondary). These

are sterically accessible and mimic the glycerol backbone.

Comparative Properties Table[1]
Property D-Mannitol

1,4-Anhydro-D-
mannitol

Isomannide

CAS Registry 69-65-8 7726-97-8 641-74-7

Structure Linear Polyol Mono-cyclic THF Bicyclic Fused

Symmetry (Asymmetric)

Hydroxyl Groups
6 (2 primary, 4

secondary)

4 (1 primary, 3

secondary)
2 (2 secondary, endo)

Key Application Excipient, Sweetener
Nucleoside Mimics,

Surfactants

Polymers, Rigid

Ligands

Water Solubility High High High
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Synthetic Accessibility & Isolation
The primary challenge in utilizing 1,4-ADM is isolating it from the dehydration cascade that

leads to Isomannide. The following protocol prioritizes the isolation of the mono-anhydride.

Protocol: Acid-Catalyzed Dehydration with Kinetic
Control
Objective: Maximize 1,4-ADM yield while minimizing double dehydration to Isomannide.

Reagents:

D-Mannitol (High Purity)

Sulfuric Acid (

) or p-Toluenesulfonic acid (pTsOH)

Solvent: Water (for reaction), Ethyl Acetate/Methanol (for purification)

Step-by-Step Workflow:

Reaction Setup: Dissolve D-mannitol (100 g) in distilled water (300 mL). Add acid catalyst

(1% w/w relative to mannitol).

Thermal Dehydration: Heat the solution in a chemically resistant reactor (e.g., Hastelloy or

glass-lined) to 140°C under reduced pressure (to remove water continuously).

Critical Control Point: Monitor the reaction via HPLC.[1] Stop the reaction when D-mannitol

conversion reaches 70-80%. Pushing to 100% conversion drastically increases

Isomannide formation.

Neutralization: Cool the mixture to 60°C and neutralize with Calcium Carbonate (

). Filter the Calcium Sulfate/Tosylate precipitate.

Fractionation (The "Self-Validating" Step):

Concentrate the filtrate to a syrup.
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Flash Chromatography: Use a silica column.[2] Elute with a gradient of EtOAc ->

EtOAc:MeOH (9:1).

Order of Elution: Isomannide (least polar) -> 1,4-Anhydro-D-mannitol -> D-Mannitol

(most polar).

Crystallization: Recrystallize the 1,4-ADM fraction from ethanol/ether to obtain white crystals

(mp: 145–147°C).

Visualization: Dehydration Pathway
The following diagram illustrates the kinetic competition between the desired mono-anhydride

and the thermodynamic dianhydride.
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Caption: Kinetic pathway of D-mannitol dehydration. Early termination is required to prevent full

conversion to the dianhydride (Isomannide).

Functionalization Strategies
The power of 1,4-ADM lies in its regioselectivity. The primary hydroxyl at C6 and the vicinal

nature of the C5-C6 tail allow for selective protection, leaving the ring hydroxyls (C2-C3)

available for chiral induction.

Decision Matrix: Ligands vs. Surfactants
Pathway A (Surfactants): Esterification of the primary C6 hydroxyl with fatty acids.
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Pathway B (Nucleosides): Activation of the anomeric center (requires chemical modification

of C1, usually via oxidative steps or starting from 1-halo sugars if not using the anhydride

directly). Note: 1,4-ADM itself is a reduced form; for nucleosides, the ring oxygen mimics the

ribose oxygen.

Pathway C (Chiral Ligands): Phosphinylation of C2/C3 ring hydroxyls after protecting the tail.
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Caption: Strategic functionalization pathways based on regioselective protection of the

exocyclic diol.

Key Applications
Nucleoside Analogues (Antiviral/Anticancer)
1,4-ADM serves as a carbocyclic or thionucleoside mimic. By modifying the THF ring,

researchers create "locked" nucleic acids or nucleoside analogues that resist enzymatic

degradation.

Mechanism: The THF ring mimics the ribose sugar of DNA/RNA. The rigidity of the 1,4-

anhydro bridge alters the sugar puckering, potentially increasing affinity for viral polymerases

while decreasing toxicity.
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Reference: Modified nucleosides derived from 1,4-anhydro-D-mannitol have shown

potential as glycosidase inhibitors and antiviral agents [1].

Bio-Based Surfactants
The "tail" (C5-C6) of 1,4-ADM provides a hydrophilic anchor, while fatty acid attachment at C1

or C6 creates amphiphilicity.

Advantage: Unlike sorbitan esters (Spans), 1,4-ADM surfactants have a different Hydrophilic-

Lipophilic Balance (HLB) profile due to the THF ring's polarity.

Protocol: Enzymatic esterification using Candida antarctica Lipase B (CALB) allows for

exclusive esterification of the primary C6 hydroxyl, yielding mono-esters with high purity [2].

Chiral Ligands for Asymmetric Catalysis
While Isomannide ligands are rigid, 1,4-ADM ligands offer modular flexibility. By protecting the

C5-C6 tail, the C2-C3 diol can be converted into a bisphosphine (e.g., via reaction with

diphenylphosphinic chloride).

Application: Hydrogenation of enamides and hydroformylation reactions where the specific

bite angle of the THF-backbone ligand induces higher enantioselectivity than the rigid

bicyclic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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